Cas no 883536-29-6 (2-Ethoxy-3,5-dimethylbenzaldehyde)

• Product Name: 2-Ethoxy-3,5-dimethylbenzaldehyde
• CAS No: 883536-29-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4718393
• Update Time: 2025-10-31

2-Ethoxy-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXY-3,5-DIMETHYLBENZALDEHYDE
• BB 0259458
• 2-Ethoxy-3,5-dimethylbenzaldehyde

• Inchi： 1S/C11H14O2/c1-4-13-11-9(3)5-8(2)6-10(11)7-12/h5-7H,4H2,1-3H3
• InChI Key： OLWQLMANKDYNFD-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=O)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Ethoxy-3,5-dimethylbenzaldehyde

2-Ethoxy-3,5-Dimethylbenzaldehyde (CAS No: 883536-29-6)

2-Ethoxy-3,5-Dimethylbenzaldehyde, also known by its CAS number 883536-29-6, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of aromatic aldehydes and is characterized by its unique structure, which includes an ethoxy group attached to the benzene ring at the 2-position and methyl groups at the 3 and 5 positions. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for both research and industrial purposes.

The synthesis of 2-Ethoxy-3,5-Dimethylbenzaldehyde typically involves a multi-step process that combines Friedel-Crafts alkylation and oxidation reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. For instance, researchers have explored the use of solid acid catalysts to facilitate the Friedel-Crafts reaction under mild conditions, which not only improves product purity but also aligns with green chemistry principles.

In terms of applications, 2-Ethoxy-3,5-Dimethylbenzaldehyde is widely used as a precursor in the synthesis of complex aromatic compounds. Its role as an intermediate in pharmaceuticals has been particularly notable. For example, studies published in Journal of Medicinal Chemistry highlight its use in the development of potential anti-inflammatory agents. The compound's ability to undergo various nucleophilic additions and condensations makes it a valuable building block in organic synthesis.

The chemical properties of CAS No: 883536-29-6 are well-documented, with a melting point of approximately 40°C and a boiling point around 170°C under standard pressure. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions. Recent research has also explored its reactivity under microwave-assisted conditions, demonstrating enhanced reaction rates compared to traditional heating methods.

In the field of materials science, 2-Ethoxy-3,5-Dimethylbenzaldehyde has been investigated for its potential in polymer synthesis. A study published in Polymer Chemistry reported its use as a monomer in the preparation of novel polymeric materials with improved thermal stability. This application underscores the compound's versatility across different scientific domains.

The environmental impact of CAS No: 883536-29-6 has also garnered attention from researchers. Studies on its biodegradation kinetics reveal that it undergoes rapid microbial degradation under aerobic conditions, making it less persistent in aquatic environments compared to other aromatic compounds. This information is crucial for assessing its ecological risk and guiding sustainable industrial practices.

In conclusion, 2-Ethoxy-3,5-Dimethylbenzaldehyde, with its unique structure and diverse applications, remains a focal point in both academic research and industrial development. Ongoing studies continue to uncover new avenues for its utilization, ensuring its relevance in the ever-evolving landscape of organic chemistry.